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Compound of Interest

Compound Name: Enpp-1-IN-9

Cat. No.: B12424601 Get Quote

ENPP1 Technical Support Center
Welcome to the ENPP1 Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals working with ENPP1 and its inhibitors, such as

ENPP-1-IN-9. Here you will find troubleshooting guides and frequently asked questions (FAQs)

to address common issues encountered during your experiments.

ENPP1 Signaling Pathway
Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is a key enzyme in purinergic

signaling and plays a crucial role in various physiological and pathological processes.[1][2] It

primarily hydrolyzes extracellular ATP to produce AMP and inorganic pyrophosphate (PPi).

ENPP1 is also the primary hydrolase of 2',3'-cyclic GMP-AMP (cGAMP), a second messenger

that activates the STING (Stimulator of Interferon Genes) pathway, a critical component of the

innate immune system.[1] By degrading cGAMP, ENPP1 acts as a negative regulator of the

STING pathway.[1]
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ENPP1 Signaling Pathways
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General Workflow for ENPP1 Inhibitor Screening
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Troubleshooting Flowchart for ENPP1 Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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